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Cloticasone Propionate Cloticasone Propionate
Brand Name: Vulcanchem
CAS No.: 80486-69-7
VCID: VC0015938
InChI: InChI=1S/C25H31ClF2O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C)C(=O)SCCl
Molecular Formula: C25H31ClF2O5S
Molecular Weight: 517 g/mol

Cloticasone Propionate

CAS No.: 80486-69-7

Reference Standards

VCID: VC0015938

Molecular Formula: C25H31ClF2O5S

Molecular Weight: 517 g/mol

Cloticasone Propionate - 80486-69-7

CAS No. 80486-69-7
Product Name Cloticasone Propionate
Molecular Formula C25H31ClF2O5S
Molecular Weight 517 g/mol
IUPAC Name [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-(chloromethylsulfanylcarbonyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
Standard InChI InChI=1S/C25H31ClF2O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
Standard InChIKey MVLBCBPGBUAVJQ-CENSZEJFSA-N
Isomeric SMILES CCC(=O)O[C@@]1([C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2C[C@@H](C4=CC(=O)C=C[C@@]43C)F)F)O)C)C)C(=O)SCCl
SMILES CCC(=O)OC1(C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C)C(=O)SCCl
Canonical SMILES CCC(=O)OC1(C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C)C(=O)SCCl
Synonyms 5-Chloromethyl 6α,9α-Difluoro-11β-hydroxy-16α-methyl-3-oxo-17α-(propionyloxy)_x000B_-androsta-1,4-diene-17β-carbothioate; (6α.,11β,16α,17α)-6,9-Difluoro-11-hydroxy-16_x000B_-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic Acid S-(Chloromethyl) Es
PubChem Compound 9936383
Last Modified Nov 11 2021
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